Cas no 1016736-30-3 (ethyl({1-3-(trifluoromethyl)phenylethyl})amine)

• Product Name: ethyl({1-3-(trifluoromethyl)phenylethyl})amine
• CAS No: 1016736-30-3
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• MDL: MFCD09932301
• CID: 5229790
• PubChem ID: 14205576
• Update Time: 2026-03-07

ethyl({1-3-(trifluoromethyl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-ethyl-α-methyl-3-(trifluoromethyl)-
• ETHYL((1-[3-(TRIFLUOROMETHYL)PHENYL]ETHYL))AMINE
• ethyl({1-3-(trifluoromethyl)phenylethyl})amine

• MDL： MFCD09932301
• Inchi： 1S/C11H14F3N/c1-3-15-8(2)9-5-4-6-10(7-9)11(12,13)14/h4-8,15H,3H2,1-2H3
• InChI Key： JBYKWNBHTCFIEP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)(C)NCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on ethyl({1-3-(trifluoromethyl)phenylethyl})amine

Comprehensive Overview of Ethyl({1-[3-(Trifluoromethyl)phenyl]ethyl})amine (CAS No. 1016736-30-3)

Ethyl({1-[3-(Trifluoromethyl)phenyl]ethyl})amine (CAS No. 1016736-30-3) is a specialized organic compound featuring a unique trifluoromethylphenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential applications. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs).

In recent years, the demand for fluorinated compounds like Ethyl({1-[3-(Trifluoromethyl)phenyl]ethyl})amine has surged, driven by their applications in medicinal chemistry. The trifluoromethyl group is a key structural feature in many FDA-approved drugs, such as antidepressants and antivirals, due to its ability to improve pharmacokinetic properties. This compound’s synthesis often involves palladium-catalyzed cross-coupling reactions or reductive amination, methods widely discussed in modern organic chemistry literature. Its CAS No. 1016736-30-3 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

From an industrial perspective, Ethyl({1-[3-(Trifluoromethyl)phenyl]ethyl})amine is also investigated for its potential in material science, particularly in the design of liquid crystals and organic semiconductors. The electron-withdrawing nature of the trifluoromethyl group can modulate electronic properties, making it useful in optoelectronic devices. Additionally, its stability under various conditions aligns with the growing focus on sustainable chemistry and green synthesis practices, which prioritize efficiency and minimal environmental impact.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These techniques ensure precise identification and purity assessment, which are critical for reproducibility in research. The compound’s molecular weight and logP value are frequently calculated to predict its behavior in biological systems, a topic of high interest in computational chemistry and drug design forums.

As the scientific community continues to explore fluorine-containing compounds, Ethyl({1-[3-(Trifluoromethyl)phenyl]ethyl})amine remains a subject of active investigation. Its compatibility with high-throughput screening platforms and potential synergy with machine learning-driven drug discovery tools highlight its relevance in cutting-edge research. For laboratories seeking reliable data, peer-reviewed journals and patent databases are essential resources for accessing synthetic protocols and application studies related to CAS No. 1016736-30-3.